Cas no 1218911-01-3 ((±)-Carisoprodol-d7 (iso-propyl-d7))

• Product Name: (±)-Carisoprodol-d7 (iso-propyl-d7)
• CAS No: 1218911-01-3
• MF: C₁₂H₁₇D₇N₂O₄
• MW: 267.37
• CID: 4760135
• Update Time: 2025-07-16

(±)-Carisoprodol-d7 (iso-propyl-d7) Chemical and Physical Properties

Names and Identifiers

• (±)-Carisoprodol-d7 (iso-propyl-d7)
• [2H7]-Carisoprodol
• (+/-)-Carisoprodol-d7 (iso-propyl-d7)

• Inchi： 1S/C12H24N2O4/c1-5-6-12(4,7-17-10(13)15)8-18-11(16)14-9(2)3/h9H,5-8H2,1-4H3,(H2,13,15)(H,14,16)/i2D3,3D3,9D
• InChI Key： OFZCIYFFPZCNJE-DNDFCSDFSA-N
• SMILES： C(C)(CCC)(COC(=O)N)COC(=O)NC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (±)-Carisoprodol-d7 (iso-propyl-d7)

(±)-Carisoprodol-d7 (iso-propyl-d7): A Deuterated Analogue in Modern Medicinal Chemistry

The compound with the CAS number 1218911-01-3, specifically labeled as (±)-Carisoprodol-d7 (iso-propyl-d7), represents a sophisticated derivative of the well-known muscle relaxant carisoprodol. This deuterated version, featuring seven deuterium atoms incorporated into its molecular structure, has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential applications. The introduction of deuterium atoms not only modifies the physical and chemical characteristics of the molecule but also offers intriguing possibilities for pharmacokinetic optimization and metabolic stability enhancement.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of deuterated compounds, driven by their ability to modulate drug metabolism and improve therapeutic profiles. The use of deuterium labeling, a technique known as deuterium enrichment, has been extensively explored in the development of drugs that exhibit prolonged half-lives or reduced susceptibility to enzymatic degradation. This approach is particularly relevant for drugs that require frequent dosing or those prone to rapid metabolic clearance. The case of (±)-Carisoprodol-d7 (iso-propyl-d7) exemplifies how such modifications can lead to novel therapeutic agents with enhanced efficacy and safety profiles.

The molecular structure of (±)-Carisoprodol-d7 (iso-propyl-d7) consists of a central carbonyl group flanked by two aromatic rings, with a propyl side chain that is partially deuterated. This specific arrangement imparts unique spectroscopic properties, making it an invaluable tool in analytical chemistry and NMR spectroscopy. The deuterated version allows for improved resolution and sensitivity in spectroscopic studies, which is crucial for elucidating complex molecular interactions and mechanisms. Such advancements are particularly relevant in drug discovery pipelines, where detailed structural information is essential for optimizing lead compounds.

One of the most compelling aspects of deuterated carisoprodol derivatives like (±)-Carisoprodol-d7 (iso-propyl-d7) is their potential to enhance metabolic stability. In clinical settings, drugs that exhibit prolonged half-lives often require less frequent administration, thereby improving patient compliance and reducing healthcare costs. Additionally, deuterium labeling can reduce the likelihood of drug-drug interactions by altering the metabolic pathways targeted by the compound. This has been observed in various therapeutic areas, including central nervous system (CNS) drugs, where metabolic stability is a critical factor in determining therapeutic efficacy.

Recent studies have begun to explore the pharmacological properties of deuterated analogs of carisoprodol, providing insights into their potential as research tools and therapeutic agents. For instance, research has indicated that deuterated carisoprodol derivatives may exhibit altered receptor binding affinities and pharmacokinetic profiles compared to their non-deuterated counterparts. These findings are particularly intriguing given the widespread use of carisoprodol as a muscle relaxant and its reported efficacy in managing musculoskeletal pain. The incorporation of deuterium atoms could potentially lead to new formulations with improved pharmacological properties.

The synthesis of (±)-Carisoprodol-d7 (iso-propyl-d7) presents unique challenges due to the need for precise control over deuterium incorporation at specific positions within the molecule. Advanced synthetic methodologies, including catalytic hydrogenation and isotopic exchange reactions, are employed to achieve this level of precision. These techniques not only require expertise in organic synthesis but also access to high-purity isotopic sources. The development of efficient synthetic routes for such derivatives is crucial for their broader application in pharmaceutical research and development.

In conclusion, the compound CAS number 1218911-01-3, known as (±)-Carisoprodol-d7 (iso-propyl-d7), represents a significant advancement in medicinal chemistry through its innovative use of deuterium labeling. This derivative offers numerous advantages over traditional carisoprodol formulations, including enhanced metabolic stability and improved pharmacokinetic profiles. As research continues to uncover new applications for deuterated compounds, it is likely that derivatives like (±)-Carisoprodol-d7 (iso-propyl-d7) will play an increasingly important role in drug development pipelines across various therapeutic areas.